Cas no 196599-48-1 (2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-)

196599-48-1 structure
Product name:2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-
2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-
- 2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-(9CI)
- 5-(4-ethoxyphenyl)penta-2,4-diyn-1-ol
- 196599-48-1
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- Inchi: InChI=1S/C13H12O2/c1-2-15-13-9-7-12(8-10-13)6-4-3-5-11-14/h7-10,14H,2,11H2,1H3
- InChI Key: PWDJWRNYJOXQKS-UHFFFAOYSA-N
- SMILES: OCC#CC#CC1C=CC(OCC)=CC=1
Computed Properties
- Exact Mass: 200.08376
- Monoisotopic Mass: 200.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)- Related Literature
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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2. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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